Cas no 352438-80-3 (Isoproturon-d3)

• Product Name: Isoproturon-d3
• CAS No: 352438-80-3
• Molecular Formula: C₁₂H₁₈N₂O
• Molecular Weight: 206.28412
• CID: 302988
• PubChem ID: 45039612

Isoproturon-d3 Properties

Names and Identifiers

• Urea,N-methyl-N-(methyl-d3)-N'-[4-(1-methylethyl)phenyl]- (9CI)
• Isoproturon-d3
• Isoproturon-d3 (N-methyl-d3)
• Alon-d3
• Arelon R-d3
• Graminon-d3
• Harpun-d3
• Izoturon-d3
• Protugan-d3
• Tolkan-d3
• 352438-80-3
• 1-methyl-3-(4-propan-2-ylphenyl)-1-(trideuteriomethyl)urea
• AKOS030241971
• N-Methyl-N-(~2~H_3_)methyl-N'-[4-(propan-2-yl)phenyl]urea
• N,N-(Dimethyl-d3)-N'-[4-(1-methylethyl)phenyl]urea
• CS-0626037
• 3-(?H?)methyl-3-methyl-1-[4-(propan-2-yl)phenyl]urea
• F91069
• DTXSID80662044
• HY-B1859S1
• N,N-(Dimethyl-d3)-N'-(4-isopropylphenyl)urea

• InChIKey： PUIYMUZLKQOUOZ-HPRDVNIFSA-N
• Inchi： InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3
• SMILES： CC(C1C=CC(NC(N(C([2H])([2H])[2H])C)=O)=CC=1)C

Computed Properties

• Exact Mass: 209.16100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 209.160743440g/mol
• Heavy Atom Count: 15
• Complexity: 206
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• LogP: 2.97650
• PSA: 32.34000
• Melting Point: 1580C